Cas no 522597-87-1 (2-Thiophenesulfonamide, 5-chloro-N-[(4-chlorophenyl)methyl]-)

2-Thiophenesulfonamide, 5-chloro-N-[(4-chlorophenyl)methyl]- structure
522597-87-1 structure
Product Name:2-Thiophenesulfonamide, 5-chloro-N-[(4-chlorophenyl)methyl]-
CAS No:522597-87-1
MF:C11H9Cl2NO2S2
MW:322.23065829277
CID:360072
PubChem ID:2169209
Update Time:2025-04-19

2-Thiophenesulfonamide, 5-chloro-N-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenesulfonamide, 5-chloro-N-[(4-chlorophenyl)methyl]-
    • 5-chloro-N-[(4-chlorophenyl)methyl]thiophene-2-sulfonamide
    • ST50490051
    • DTXSID20366791
    • 522597-87-1
    • 5-chloro-N-(4-chlorobenzyl)-2-thiophenesulfonamide
    • Z45508153
    • AKOS001136885
    • Inchi: 1S/C11H9Cl2NO2S2/c12-9-3-1-8(2-4-9)7-14-18(15,16)11-6-5-10(13)17-11/h1-6,14H,7H2
    • InChI Key: LUKOJNFGLBAXJP-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(S1)S(NCC1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 320.94537
  • Monoisotopic Mass: 320.9451763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 82.8Ų

Experimental Properties

  • PSA: 46.17
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